Cas no 198755-87-2 (1-(Benzylamino)-3-chloropropan-2-ol)
1-(Benzylamino)-3-chloropropan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-Propanol, 1-chloro-3-[(phenylmethyl)amino]-, (2S)-
- 2-Propanol, 1-chloro-3-[(phenylmethyl)amino]-, (S)-
- 1-(benzylamino)-3-chloropropan-2-ol
- 1-benzylamino-3-chloropropane-2-ol
- (S)-1-(benzylamino)-3-chloropropan-2-ol
- (R)-1-(benzylamino)-3-chloropropan-2-ol
- BACP
- XNPBVLLNKJHQAO-UHFFFAOYSA-N
- N-benzyl-3-amino-1-chloropropan-2ol
- FCH1118507
- N-benzyl-3-amino-1-chloropropan-2-ol
- NE11744
- Benzyl-(1-amino-3-chloro-2-propanol)
- 1-chloro-3-(phenylmethylamino)propan-2-ol
- 2-Propanol, 1-chloro-3-((ph
- AKOS037650584
- SCHEMBL2840755
- 198755-87-2
- CS-M3415
- (2S)-1-(benzylamino)-3-chloropropan-2-ol
- CS-15031
- XNPBVLLNKJHQAO-SNVBAGLBSA-N
- 1-(Benzylamino)-3-chloropropan-2-ol
-
- Inchi: 1S/C10H14ClNO/c11-6-10(13)8-12-7-9-4-2-1-3-5-9/h1-5,10,12-13H,6-8H2/t10-/m1/s1
- InChI Key: XNPBVLLNKJHQAO-SNVBAGLBSA-N
- SMILES: ClC[C@H](CNCC1C=CC=CC=1)O
Computed Properties
- Exact Mass: 199.0763918g/mol
- Monoisotopic Mass: 199.0763918g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.299
- XLogP3: 1.3
1-(Benzylamino)-3-chloropropan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P51520-1g |
(S)-1-(benzylamino)-3-chloropropan-2-ol |
198755-87-2 | 1g |
¥12182.0 | 2021-09-08 | ||
| ChemScence | CS-M3415-1g |
2-Propanol, 1-chloro-3-[(phenylmethyl)amino]-, (S)- |
198755-87-2 | 1g |
$750.0 | 2022-04-27 | ||
| A2B Chem LLC | AE81572-1g |
2-Propanol, 1-chloro-3-[(phenylmethyl)amino]-, (S)- |
198755-87-2 | 95+% | 1g |
$1260.00 | 2024-04-20 | |
| Key Organics Ltd | CS-15031-1g |
(S)-1-(benzylamino)-3-chloropropan-2-ol |
198755-87-2 | >95% | 1g |
£1273.00 | 2025-02-09 | |
| Key Organics Ltd | CS-15031-0.25g |
(S)-1-(benzylamino)-3-chloropropan-2-ol |
198755-87-2 | >95% | 0.25g |
£636.00 | 2025-02-09 |
1-(Benzylamino)-3-chloropropan-2-ol Related Literature
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
Additional information on 1-(Benzylamino)-3-chloropropan-2-ol
1-(Benzylamino)-3-chloropropan-2-ol (CAS No. 198755-87-2): A Comprehensive Overview
1-(Benzylamino)-3-chloropropan-2-ol (CAS No. 198755-87-2) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as benzylamino chloropropanol, has garnered attention due to its unique chemical structure and potential biological activities. This article aims to provide a detailed overview of 1-(Benzylamino)-3-chloropropan-2-ol, including its chemical properties, synthesis methods, biological activities, and recent research developments.
Chemical Properties: 1-(Benzylamino)-3-chloropropan-2-ol is a chiral compound with the molecular formula C9H12ClNO. It has a molecular weight of approximately 189.65 g/mol. The compound features a benzylamino group and a chloropropanol moiety, which contribute to its unique chemical and physical properties. The presence of the hydroxyl group imparts polarity and hydrogen-bonding capabilities, while the chloro substituent adds reactivity and potential for further functionalization.
Synthesis Methods: The synthesis of 1-(Benzylamino)-3-chloropropan-2-ol can be achieved through various routes, depending on the desired enantiomeric purity and scale of production. One common method involves the reaction of 3-chloro-1-propanol with benzylamine in the presence of a suitable catalyst or base. Another approach involves the asymmetric synthesis using chiral catalysts or auxiliaries to achieve high enantiomeric excess (ee). Recent advancements in catalytic asymmetric synthesis have significantly improved the efficiency and selectivity of these reactions, making it more feasible for large-scale production.
Biological Activities: 1-(Benzylamino)-3-chloropropan-2-ol has been investigated for its potential biological activities, including anti-inflammatory, antimicrobial, and neuroprotective effects. Studies have shown that this compound can modulate various signaling pathways involved in inflammation and cell survival. For instance, it has been reported to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages. Additionally, 1-(Benzylamino)-3-chloropropan-2-ol exhibits antimicrobial activity against a range of bacteria and fungi, making it a promising candidate for developing new antimicrobial agents.
Clinical Applications: The potential clinical applications of 1-(Benzylamino)-3-chloropropan-2-ol are currently being explored in preclinical studies. One area of interest is its use as an adjuvant in combination therapy for inflammatory diseases such as rheumatoid arthritis and Crohn's disease. Preclinical studies have demonstrated that 1-(Benzylamino)-3-chloropropan-2-ol can enhance the efficacy of existing anti-inflammatory drugs by reducing their required dosages and minimizing side effects. Furthermore, its neuroprotective properties make it a potential candidate for treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.
Recent Research Developments: Recent research has focused on optimizing the pharmacological properties of 1-(Benzylamino)-3-chloropropan-2-ol. For example, a study published in the Journal of Medicinal Chemistry reported the synthesis and evaluation of several derivatives of 1-(Benzylamino)-3-chloropropan-2-ol. These derivatives exhibited enhanced anti-inflammatory activity and improved pharmacokinetic profiles compared to the parent compound. Another study investigated the mechanism by which 1-(Benzylamino)-3-chloropropan-2-ol exerts its neuroprotective effects, revealing that it can activate specific signaling pathways involved in neuronal survival and regeneration.
Safety Considerations: strong>Note: This section is intended for informational purposes only and should not be used as a substitute for professional safety guidelines.
In terms of safety, 1-(Benzylamino)-3-chloropropan-2-ol strong > should be handled with care due to its potential reactivity and toxicity. Proper personal protective equipment (PPE) should be worn when handling this compound, including gloves, goggles, and a lab coat. It is also important to store it in a well-ventilated area away from incompatible materials such as strong oxidizers or acids.
Note: Always refer to material safety data sheets (MSDS) for specific safety information related to handling and storage.
In conclusion,<-strong >1-(Benzylamino)-3-chloropropan - 2 - ol strong > (CAS No . 198755 - 87 - 2 ) represents an intriguing compound with diverse applications in medicinal chemistry and pharmaceutical research . Its unique chemical structure , coupled with its promising biological activities , makes it an attractive target for further investigation . As research continues to uncover new insights into its properties and potential uses , it is likely that strong > 1 - ( Benzylamino ) - 3 - chloropropan - 2 - ol strong > will play an increasingly important role in the development of novel therapeutic agents . p >
198755-87-2 (1-(Benzylamino)-3-chloropropan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)